Cas no 1142234-68-1 (3-Fluorophenethylmagnesium bromide)

• Product Name: 3-Fluorophenethylmagnesium bromide
• CAS No: 1142234-68-1
• MF: C₈H₈BrFMg
• MW: 227.356525421143
• MDL: MFCD07698768
• CID: 4787573
• Update Time: 2026-02-27

3-Fluorophenethylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 3-FLUOROPHENETHYLMAGNESIUM BROMIDE
• 3-Fluorophenethylmagnesium bromide 0.5 M in Tetrahydrofuran
• 3-Fluorophenethylmagnesium bromide, 0.5M in tetrahydrofuran
• 3-Fluorophenethylmagnesium bromide

• MDL： MFCD07698768
• Inchi： 1S/C8H8F.BrH.Mg/c1-2-7-4-3-5-8(9)6-7;;/h3-6H,1-2H2;1H;/q-1;;+2/p-1
• InChI Key： JPXYCVSTEYCFJG-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].FC1=CC=CC(=C1)C[CH2-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 90.2
• Topological Polar Surface Area: 0

Additional information on 3-Fluorophenethylmagnesium bromide

Recent Advances in the Application of 3-Fluorophenethylmagnesium bromide (CAS: 1142234-68-1) in Chemical Biology and Pharmaceutical Research

3-Fluorophenethylmagnesium bromide (CAS: 1142234-68-1) is a specialized Grignard reagent that has garnered significant attention in recent years due to its versatile applications in organic synthesis, medicinal chemistry, and drug discovery. This compound, characterized by the presence of a fluorine atom on the phenethyl moiety, offers unique reactivity and selectivity in carbon-carbon bond-forming reactions. Recent studies have explored its utility in the synthesis of fluorinated bioactive molecules, which are increasingly important in the development of pharmaceuticals with improved metabolic stability and target affinity.

A notable advancement in the use of 3-Fluorophenethylmagnesium bromide is its application in the synthesis of fluorinated analogs of known drug candidates. Researchers have demonstrated that the introduction of a fluorine atom at the phenethyl position can significantly alter the pharmacokinetic and pharmacodynamic properties of the resulting compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this reagent in the preparation of fluorinated derivatives of dopamine receptor ligands, which exhibited enhanced blood-brain barrier penetration and receptor binding affinity compared to their non-fluorinated counterparts.

In addition to its role in medicinal chemistry, 3-Fluorophenethylmagnesium bromide has been employed in the development of novel fluorescent probes for biological imaging. The fluorine atom's electronegativity and small size make it an ideal substituent for tuning the photophysical properties of fluorophores. Recent work published in ACS Chemical Biology described the synthesis of a series of fluorinated styryl dyes using this reagent, which displayed improved photostability and cellular uptake, making them valuable tools for live-cell imaging studies.

The mechanistic aspects of reactions involving 3-Fluorophenethylmagnesium bromide have also been a subject of investigation. Advanced computational studies and kinetic analyses have provided insights into the influence of the fluorine substituent on the reactivity of the Grignard reagent. These studies have revealed that the fluorine atom can modulate the nucleophilicity of the reagent through both inductive and mesomeric effects, leading to unique regioselectivity in addition reactions. Such findings are crucial for the rational design of synthetic routes involving this reagent.

From a pharmaceutical perspective, the use of 3-Fluorophenethylmagnesium bromide has been instrumental in the discovery of new drug candidates. Several research groups have reported its application in the synthesis of fluorinated analogs of natural products, which often exhibit improved biological activity and reduced toxicity. A recent patent application disclosed the use of this reagent in the preparation of fluorinated indole alkaloids with potent anticancer activity, demonstrating its potential in oncology drug development.

Looking forward, the continued exploration of 3-Fluorophenethylmagnesium bromide's applications is expected to yield further innovations in chemical biology and pharmaceutical research. Ongoing studies are investigating its use in the synthesis of fluorinated peptides and oligonucleotides, which could open new avenues in the development of targeted therapies and diagnostic agents. As the demand for fluorinated pharmaceuticals grows, this reagent is poised to play an increasingly important role in drug discovery and development pipelines.